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Compound of Interest

Compound Name: H-Pro-Val-OH

CAS No.: 52899-09-9

Cat. No.: B1583113

Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedural information for

the safe disposal of H-Pro-Val-OH (L-prolyl-L-valine), a dipeptide used in various research

applications.

Disclaimer: A specific Safety Data Sheet (SDS) for H-Pro-Val-OH is not readily available in

public databases. The following procedures are based on the general properties of non-

hazardous peptides and amino acid derivatives. It is imperative to consult with your institution's

Environmental Health and Safety (EHS) department and adhere to all local, state, and federal

regulations before proceeding with any disposal.

Risk Assessment and Handling
Before disposal, a thorough risk assessment is necessary. Given that H-Pro-Val-OH is a

dipeptide, it is generally considered to have low toxicity. However, as with any laboratory

chemical, appropriate precautions should be taken to minimize exposure.
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General Chemical Properties (Based on similar compounds)

Property Likely Characteristic

Physical State Crystalline solid

Solubility Soluble in water

Toxicity Generally considered low

Reactivity Stable under normal laboratory conditions

Personal Protective Equipment (PPE)

When handling H-Pro-Val-OH, the following minimum PPE should be worn:

Gloves: Nitrile or latex gloves to prevent skin contact.

Eye Protection: Safety glasses or goggles to protect from dust or splashes.

Lab Coat: To protect clothing and skin.

Disposal Procedures
The appropriate disposal method for H-Pro-Val-OH depends on its physical state (solid or

aqueous solution) and the quantity to be disposed of.

Step 1: Consultation and Verification

Consult EHS: Before proceeding, present your disposal plan to your institution's EHS

department for approval. They will provide guidance based on your specific laboratory's

policies and local regulations.

Review Local Regulations: Familiarize yourself with your institution's and municipality's

guidelines for chemical waste disposal.

Step 2: Preparing for Disposal

Solid H-Pro-Val-OH:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1583113/docs?utm_src=pdf-body#proper-disposal-of-h-pro-val-oh-a-procedural-guide
https://www.benchchem.com/product/b1583113/docs?utm_src=pdf-body#proper-disposal-of-h-pro-val-oh-a-procedural-guide
https://www.benchchem.com/product/b1583113/docs?utm_src=pdf-body#proper-disposal-of-h-pro-val-oh-a-procedural-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583113?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure the compound is in a clearly labeled, sealed container. The label should include

the full chemical name ("H-Pro-Val-OH" or "L-prolyl-L-valine") and any known hazard

information (in this case, likely "non-hazardous").

Place the primary container into a secondary, larger container with a secure lid for

transport to the designated chemical waste collection area.

Aqueous Solutions of H-Pro-Val-OH:

For small quantities of dilute aqueous solutions (e.g., less than 1 liter of a solution at a low

millimolar concentration), disposal down the drain with copious amounts of water may be

permissible, only if approved by your EHS department.

For larger volumes or more concentrated solutions, collect the waste in a clearly labeled,

sealed container. The label should indicate the contents ("Aqueous solution of H-Pro-Val-
OH"), the approximate concentration, and that it is non-hazardous.

Step 3: Final Disposal

Transport the labeled waste container to your institution's designated chemical waste

collection area.

Follow the specific log-in and handover procedures required by your EHS department.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of a

laboratory chemical like H-Pro-Val-OH, especially when a specific SDS is not readily available.
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Start: Need to Dispose of H-Pro-Val-OH

Is a specific Safety Data Sheet (SDS)
available for H-Pro-Val-OH?

Consult Institutional Environmental
Health & Safety (EHS) Department

No Yes (Follow SDS)

Perform Risk Assessment:
- Evaluate potential hazards (likely low)

- Determine required PPE

Determine Physical Form of Waste

Solid Waste Procedure:
1. Label container with chemical name.

2. Place in secondary containment.

Solid

Aqueous Solution Procedure:
1. Check with EHS for drain disposal approval for dilute solutions.

2. For others, collect in a labeled container.

Aqueous

Transport to Designated
Chemical Waste Collection Area

Follow Institutional Procedures for
Waste Handover and Documentation

End: Proper Disposal Complete

Click to download full resolution via product page
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To cite this document: BenchChem. [Proper Disposal of H-Pro-Val-OH: A Procedural Guide].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583113/docs#proper-disposal-of-h-pro-val-oh-a-
procedural-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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